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Executive Summary
Brequinar (DUP-785) is a potent and selective inhibitor of dihydroorotate dehydrogenase

(DHODH), a critical enzyme in the de novo pyrimidine biosynthesis pathway. This pathway is

frequently upregulated in cancer cells to meet the high demand for nucleotides required for

rapid proliferation. By targeting DHODH, Brequinar effectively depletes the intracellular

pyrimidine pool, leading to a cascade of anti-cancer effects, including cell cycle arrest,

induction of apoptosis, and modulation of the tumor microenvironment. This technical guide

provides an in-depth overview of Brequinar's mechanism of action, supported by quantitative

data, detailed experimental protocols, and visual representations of the key pathways involved.

Core Mechanism: Inhibition of Dihydroorotate
Dehydrogenase (DHODH)
Brequinar's primary molecular target is dihydroorotate dehydrogenase (DHODH), a

mitochondrial enzyme that catalyzes the fourth and rate-limiting step in the de novo synthesis

of pyrimidines: the oxidation of dihydroorotate to orotate. This reaction is essential for the
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production of uridine monophosphate (UMP), a precursor for all other pyrimidine nucleotides

(CTP, UTP, and TTP) necessary for DNA and RNA synthesis.

Brequinar exhibits potent and specific inhibition of mammalian DHODH.[1] It binds to a site

distinct from the substrate (dihydroorotate) or cofactor (ubiquinone) binding sites, suggesting a

non-competitive or mixed-type inhibition mechanism. The inhibition constant (Ki') for Brequinar

against L1210 dihydroorotate dehydrogenase is in the nanomolar range, highlighting its high

affinity and potency.

Downstream Effects of DHODH Inhibition
Inhibition of DHODH by Brequinar leads to a rapid depletion of the intracellular pyrimidine

nucleotide pool.[2] This metabolic stress triggers several key anti-cancer responses:

Cell Cycle Arrest: The scarcity of pyrimidine nucleotides, essential for DNA replication, leads

to an arrest of the cell cycle, primarily in the S-phase.[3][4] This cytostatic effect prevents

cancer cells from completing DNA synthesis and progressing towards mitosis.

Induction of Apoptosis: Prolonged pyrimidine starvation can induce programmed cell death

(apoptosis).[3] The precise mechanisms are multifaceted but can involve the activation of

stress-response pathways and the intrinsic apoptotic cascade.

Induction of Ferroptosis: Recent studies have unveiled a novel role for DHODH in

suppressing ferroptosis, a form of iron-dependent cell death. By inhibiting DHODH,

Brequinar can induce ferroptosis, particularly in cancer cells with low expression of

glutathione peroxidase 4 (GPX4).

Modulation of the Tumor Microenvironment: Brequinar has been shown to upregulate the

expression of genes involved in the antigen presentation pathway, including MHC class I on

the surface of cancer cells. This enhanced antigen presentation can potentially increase the

immunogenicity of tumors and improve the efficacy of immune checkpoint inhibitors.

Quantitative Data
The efficacy of Brequinar varies across different cancer cell lines, reflecting their diverse

metabolic dependencies and genetic backgrounds. The following tables summarize key

quantitative data related to Brequinar's activity.
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Table 1: In Vitro Efficacy of Brequinar in Cancer Cell
Lines

Cell Line Cancer Type Assay
IC50 Value
(µM)

Reference

HCT 116 Colon Cancer MTT 0.480 ± 0.14 [3]

HCT 116 Colon Cancer CFA 0.218 ± 0.24 [3]

HT-29 Colon Cancer MTT >25 [3]

HT-29 Colon Cancer CFA >25 [3]

MIA PaCa-2
Pancreatic

Cancer
MTT 0.680 ± 0.25 [3]

MIA PaCa-2
Pancreatic

Cancer
CFA 0.590 ± 0.36 [3]

A-375 Melanoma MTT 0.59 [5]

A549 Lung Cancer MTT 4.1 [5]

Neuroblastoma

(panel)
Neuroblastoma Various

Low nanomolar

range
[6]

MTT: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide assay; CFA: Colony

Formation Assay

Table 2: Brequinar Enzyme Inhibition Kinetics
Enzyme Source Inhibition Type Ki' Value (nM) Reference

Dihydroorotate

Dehydrogenase

L1210 Leukemia

Cells
Mixed 5-8

Human DHODH Recombinant Slow-binding 1.8 [7]
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The following diagrams, generated using the DOT language, illustrate the key pathways and

processes affected by Brequinar.
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Caption: Brequinar inhibits DHODH, leading to pyrimidine depletion and anti-cancer effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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